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Compound of Interest

Compound Name: 4-cyano-N,N-dimethylbenzamide

Cat. No.: B1285705

Introduction

While direct applications of 4-cyano-N,N-dimethylbenzamide in the synthesis of commercial
agrochemicals are not extensively documented in publicly available literature, the closely
related structural motif of cyanobenzamide is a critical component in a significant class of
modern insecticides. Specifically, substituted 2-amino-5-cyanobenzamides are key
intermediates in the manufacture of anthranilic diamide insecticides, such as Cyantraniliprole.
These insecticides are renowned for their high efficacy against a broad spectrum of pests and
their novel mode of action, targeting insect ryanodine receptors.

This document will focus on a representative example from this class, detailing the synthesis of
a Cyantraniliprole analogue from the key intermediate, 2-amino-5-cyano-N,3-
dimethylbenzamide. This serves to illustrate the synthetic utility of the cyanobenzamide scaffold
in the agrochemical industry.

Representative Application: Synthesis of a Diamide
Insecticide

A pivotal step in the synthesis of many diamide insecticides is the amide bond formation
between a substituted pyrazole carboxylic acid and an aniline derivative, in this case, 2-amino-
5-cyano-N,3-dimethylbenzamide. The resulting N-phenyl-pyrazolecarboxamide constitutes the
core structure of the active ingredient.
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Reaction Scheme: Synthesis of a Cyantraniliprole
Analogue

The following reaction scheme illustrates the coupling of 2-amino-5-cyano-N,3-
dimethylbenzamide with a pyrazole acid chloride to form a diamide insecticide.
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Reagents & Conditions Product
G,G-dimethylpyridine) (Mesyl chloride)
Reactants
Eetlra(:o(lzgt;rlt)jggﬁ;:)le)—,il)p?/rgfo(lglgus:r)lg ityhlyrl:LIZC::d; (Z-amino»s-cyano»N,3-dimethy|benzamid9 (rl_img) [Structure of Pyrazole Acid Chloride)
Coupling Reaction
Y Y

1-(3-chloropyridin-2-yl)-N-(4-cyano-2-methyl-6-(methylcarbamoyl)phenyl)-3-
((5-(trifluoromethyl)-2H-tetrazol-2-yl)methyl)-1H-pyrazole-5-carboxamide
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Charge Reactants:

- 2-amino-5-cyano-N,3-dimethylbenzamide

- 2,6-dimethylpyridine
- Mesyl chloride

Stir for 4 hours
(Add 100 mi Wate)

Wash with Water and Dry

-
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 To cite this document: BenchChem. [Application of 4-cyano-N,N-dimethylbenzamide
Derivatives in Agrochemical Synthesis]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1285705#application-of-4-cyano-n-n-
dimethylbenzamide-in-agrochemical-synthesis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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